Cas no 2248185-64-8 ((2S)-2-Methyl-3-quinolin-7-ylpropan-1-ol)

• Product Name: (2S)-2-Methyl-3-quinolin-7-ylpropan-1-ol
• CAS No: 2248185-64-8
• MF: C₁₃H₁₅NO
• MW: 201.264303445816
• CID: 6129499
• PubChem ID: 137939770
• Update Time: 2025-10-23

(2S)-2-Methyl-3-quinolin-7-ylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-2-methyl-3-(quinolin-7-yl)propan-1-ol
• (2S)-2-Methyl-3-quinolin-7-ylpropan-1-ol
• EN300-6507668
• 2248185-64-8

• Inchi： 1S/C13H15NO/c1-10(9-15)7-11-4-5-12-3-2-6-14-13(12)8-11/h2-6,8,10,15H,7,9H2,1H3/t10-/m0/s1
• InChI Key： LJSCFFYSFQQQEO-JTQLQIEISA-N
• SMILES： OC[C@@H](C)CC1C=CC2=CC=CN=C2C=1

Computed Properties

• Exact Mass: 201.115364102g/mol
• Monoisotopic Mass: 201.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 33.1Ų

Additional information on (2S)-2-Methyl-3-quinolin-7-ylpropan-1-ol

Introduction to Compound CAS No 2248185-64-8: (2S)-2-Methyl-3-Quinolin-7-Ylpropan-1-Ol

Compound CAS No 2248185-64-8, also known as (2S)-2-Methyl-3-quinolin-7-y lpropan-1 ol, is a highly specialized organic compound with significant potential in various scientific and industrial applications. This compound belongs to the class of quinoline derivatives, which have been extensively studied for their unique chemical properties and biological activities. The structure of this compound features a quinoline ring system, a methyl group, and a hydroxyl group, making it a versatile molecule for both academic research and commercial use.

The quinoline moiety in this compound is a key structural element that contributes to its reactivity and functionality. Quinoline derivatives are known for their ability to act as ligands in coordination chemistry, as well as their role in drug design due to their potential pharmacological properties. Recent studies have highlighted the importance of stereochemistry in such compounds, particularly the (S)-configuration at the second carbon atom, which can significantly influence the compound's biological activity and selectivity.

The synthesis of (2S)-2-Methyl-3-quinolin-7-y lpropan-1 ol involves a series of carefully designed organic reactions. Researchers have employed methods such as asymmetric catalysis and enantioselective synthesis to achieve high enantiomeric excess, which is crucial for applications in chiral chemistry. These advancements have been documented in recent publications, emphasizing the importance of stereocontrol in modern organic synthesis.

In terms of physical properties, this compound exhibits a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its UV-vis spectrum shows strong absorption bands due to the conjugated π-system of the quinoline ring, making it suitable for applications in optoelectronics and sensing technologies. Recent studies have explored its use as a fluorescent probe for detecting metal ions in aqueous solutions, showcasing its potential in analytical chemistry.

The biological activity of (2S)-2-Methyl-3-quinolin -7-y lpropan -1 ol has been a focal point of recent research efforts. Preclinical studies have demonstrated its ability to inhibit certain enzymes associated with neurodegenerative diseases, such as acetylcholinesterase (AChE). This finding has sparked interest in its potential application as a lead compound for drug development targeting Alzheimer's disease. Furthermore, its anti-inflammatory properties have been investigated, revealing promising results in reducing oxidative stress and inflammation markers.

Another area of exploration involves the use of this compound in materials science. Its chiral structure makes it an ideal candidate for constructing asymmetric catalysts or chiral recognition materials. Recent breakthroughs in nanotechnology have leveraged such compounds to develop novel sensors and drug delivery systems with enhanced specificity and efficiency.

From an environmental perspective, the stability and biodegradability of (2S)-2-Methyl -3-quinolin -7-y lpropan -1 ol have been assessed under various conditions. Studies indicate that it undergoes slow degradation under aerobic conditions, highlighting the need for careful handling and disposal to minimize ecological impact. Regulatory guidelines for handling such compounds are continuously being updated based on new research findings.

In conclusion, Compound CAS No 2248185 -64 -8, or (2S)-2-Methyl -3-quinolin -7-y lpropan -1 ol, represents a multifaceted molecule with diverse applications across chemistry, biology, and materials science. Its unique structure, stereochemical properties, and functional groups make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its potential uses, this compound stands at the forefront of scientific innovation.